(4-Cyclopropoxy-6-ethylpyridin-2-YL)methanamine

• Molecular Formula: C11H16N2O
• Molecular Weight: 192.26 g/mol
• IUPAC Name: (4-cyclopropyloxy-6-ethylpyridin-2-yl)methanamine
• InChI: InChI=1S/C11H16N2O/c1-2-8-5-11(14-10-3-4-10)6-9(7-12)13-8/h5-6,10H,2-4,7,12H2,1H3
• InChI Key: PKZYZFURSKXDDJ-UHFFFAOYSA-N
• Canonical SMILES: CCC1=NC(=CC(=C1)OC2CC2)CN

Description

(4-Cyclopropoxy-6-ethylpyridin-2-YL)methanamine is a chemical compound with the molecular formula C11H16N2O and a molecular weight of 192.26 g/mol . This compound is characterized by the presence of a cyclopropoxy group, an ethyl group, and a pyridinyl group attached to a methanamine moiety. It is used in various scientific research applications due to its unique chemical properties.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (4-Cyclopropoxy-6-ethylpyridin-2-YL)methanamine typically involves the reaction of 4-cyclopropoxy-6-ethylpyridine with a suitable amine source under controlled conditions. The reaction is usually carried out in the presence of a catalyst and under an inert atmosphere to prevent unwanted side reactions .

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity. The process may include steps such as purification through crystallization or chromatography to obtain the desired product with high purity .

Chemical Reactions Analysis

Types of Reactions

(4-Cyclopropoxy-6-ethylpyridin-2-YL)methanamine undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding oxides.

Reduction: Reduction reactions can convert it into different reduced forms.

Substitution: The compound can undergo substitution reactions where functional groups are replaced by other groups.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like lithium aluminum hydride, and various nucleophiles for substitution reactions. The reactions are typically carried out under controlled temperatures and pressures to ensure the desired outcome .

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield oxides, while substitution reactions may produce derivatives with different functional groups .

Scientific Research Applications

(4-Cyclopropoxy-6-ethylpyridin-2-YL)methanamine is used in various scientific research applications, including:

Chemistry: It is used as a building block in the synthesis of more complex molecules.

Biology: The compound is studied for its potential biological activities and interactions with biomolecules.

Medicine: Research is ongoing to explore its potential therapeutic applications.

Industry: It is used in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of (4-Cyclopropoxy-6-ethylpyridin-2-YL)methanamine involves its interaction with specific molecular targets and pathways. The compound may bind to certain receptors or enzymes, modulating their activity and leading to various biological effects. The exact pathways and targets depend on the specific application and context of use .

Comparison with Similar Compounds

Similar Compounds

Some compounds similar to (4-Cyclopropoxy-6-ethylpyridin-2-YL)methanamine include:

• Cyclopropyl(6-methoxypyridin-2-yl)methanamine
• Cyclopropyl(6-methylpyridin-2-yl)methanamine

Uniqueness

This compound is unique due to its specific combination of functional groups, which imparts distinct chemical and biological properties. This uniqueness makes it valuable for various research applications and distinguishes it from other similar compounds .